Cas no 22236-07-3 (3-(Difluoromethoxy)nitrobenzene)
3-(Difluoromethoxy)nitrobenzene is a fluorinated aromatic compound characterized by the presence of a difluoromethoxy (–OCF₂H) group and a nitro (–NO₂) substituent on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the nitro group serves as a versatile functional handle for further derivatization. Its high purity and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
22236-07-3 structure
Product Name:3-(Difluoromethoxy)nitrobenzene
CAS No:22236-07-3
MF:C7H5F2NO3
MW:189.116308927536
MDL:MFCD03407974
CID:88326
PubChem ID:2774117
Update Time:2025-11-02
3-(Difluoromethoxy)nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethoxy)nitrobenzene
- 1-Difluoromethoxy-3-nitrobenzene
- 1-(difluoromethoxy)-3-nitrobenzene
- <3-Nitrophenyl>-difluormethylether
- 3-Difluormethoxy-nitrobenzol
- 3-difluoromethoxynitrobenzene
- 3-Nitro-α,α-difluoroanisole
- 3-Nitro-1-(difluoromethoxy)benzene
- Benzene, 1-(difluoromethoxy)-3-nitro-
- NYVCZALWNPMMSQ-UHFFFAOYSA-
- Difluoromethyl 3-nitrophenyl ether
- alpha,alpha-Difluoro-3-nitroanisole
- 3-(difluoromethoxy)-1-nitrobenzene
- 3-Nitro-alpha,alpha-difluoroanisole
- SBB064886
- PC3971
- 7609AD
- 1-(Difluoromethoxy)-3-nitro-benzene
- SB85438
- 1-[bis(fluoranyl)methoxy]-3-nitro-benzene
- F20963
- SCHEMBL6197458
- FT-0653538
- CS-W015967
- InChI=1/C7H5F2NO3/c8-7(9)13-6-3-1-2-5(4-6)10(11)12/h1-4,7H
- J-014599
- 22236-07-3
- NYVCZALWNPMMSQ-UHFFFAOYSA-N
- DTXSID80378890
- MFCD03407974
- A816035
- SY032659
- 3-(Difluoromethoxy)nitrobenzene, 97%
- AKOS005145682
- EN300-232436
- PS-10539
- 1-(Difluoromethoxy)-3-nitrobenzene;
- STL583914
-
- MDL: MFCD03407974
- Inchi: 1S/C7H5F2NO3/c8-7(9)13-6-3-1-2-5(4-6)10(11)12/h1-4,7H
- InChI Key: NYVCZALWNPMMSQ-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=C(C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 189.02400
- Monoisotopic Mass: 189.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 55
Experimental Properties
- Color/Form: Grayish yellow liquid with characteristic odor 2. density (g/ml, 25/4 ℃)
- Density: 1.391 g/mL at 25 °C(lit.)
- Boiling Point: 240-242 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.502(lit.)
- Solubility: Very slightly soluble (0.43 g/l) (25 º C),
- PSA: 55.05000
- LogP: 2.71940
3-(Difluoromethoxy)nitrobenzene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
3-(Difluoromethoxy)nitrobenzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-(Difluoromethoxy)nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-MY807-1g |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | ≥98.0% | 1g |
120.0CNY | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY032659-25g |
1-(Difluoromethoxy)-3-nitrobenzene |
22236-07-3 | ≥97% | 25g |
¥1020.00 | 2025-04-16 | |
| TRC | D452240-50mg |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 50mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D452240-100mg |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 100mg |
$ 75.00 | 2023-09-07 | ||
| TRC | D452240-500mg |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 500mg |
$ 92.00 | 2023-09-07 | ||
| Apollo Scientific | PC3971-5g |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 98% | 5g |
£17.00 | 2025-02-21 | |
| Apollo Scientific | PC3971-25g |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 98% | 25g |
£73.00 | 2025-02-21 | |
| Apollo Scientific | PC3971-100g |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 98% | 100g |
£259.00 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026654-25g |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 98% | 25g |
¥424 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026654-5g |
3-(Difluoromethoxy)nitrobenzene |
22236-07-3 | 98% | 5g |
¥87 | 2024-05-24 |
3-(Difluoromethoxy)nitrobenzene Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:22236-07-3)3-(Difluoromethoxy)nitrobenzene
Order Number:A816035
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:04
Price ($):150.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:22236-07-3)1-(Difluoromethoxy)-3-nitrobenzene
Order Number:LE18154
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
Price ($):discuss personally
Email:18501500038@163.com
3-(Difluoromethoxy)nitrobenzene Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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